2-Tert-butylazetidine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
2-Tert-butylazetidine is a four-membered saturated heterocyclic compound containing a nitrogen atom in its ring structure. The tert-butyl group (-C(CH₃)₃) at the 2-position introduces significant steric bulk, which influences the compound’s conformational stability, reactivity, and applications in organic synthesis and medicinal chemistry. Azetidines, in general, exhibit moderate ring strain (approximately 26 kcal/mol), intermediate between the high strain of aziridines (three-membered rings, ~27–30 kcal/mol) and the lower strain of pyrrolidines (five-membered rings, ~6 kcal/mol).
Synthetically, 2-Tert-butylazetidine derivatives are often prepared via cyclization reactions or functionalization of preformed azetidine scaffolds. For example, tert-butyl groups can be introduced through alkylation or via protective group strategies, as seen in related azetidine-carboxylic acid derivatives (e.g., Boc-protected azetidines). Applications of 2-Tert-butylazetidine derivatives include their use as intermediates in pharmaceuticals, where the tert-butyl group may improve metabolic stability and lipophilicity.
Properties
Molecular Formula |
C7H15N |
|---|---|
Molecular Weight |
113.20 g/mol |
IUPAC Name |
2-tert-butylazetidine |
InChI |
InChI=1S/C7H15N/c1-7(2,3)6-4-5-8-6/h6,8H,4-5H2,1-3H3 |
InChI Key |
WFUYQBNKQVCFEU-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)C1CCN1 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 2-tert-butylazetidine typically involves the cyclization of suitable precursors. One common method is the reaction of tert-butylamine with 1,3-dihalopropane under basic conditions. This reaction proceeds through the formation of an intermediate aziridine, which then undergoes ring expansion to form the azetidine ring.
Industrial Production Methods: Industrial production of 2-tert-butylazetidine may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency of the production process.
Chemical Reactions Analysis
Types of Reactions: 2-Tert-butylazetidine can undergo various chemical reactions, including:
Oxidation: The nitrogen atom in the azetidine ring can be oxidized to form N-oxides.
Reduction: The azetidine ring can be reduced to form the corresponding amine.
Substitution: The tert-butyl group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.
Reduction: Reducing agents such as lithium aluminum hydride or catalytic hydrogenation can be used.
Substitution: Reagents like alkyl halides or acyl chlorides can be employed for substitution reactions.
Major Products Formed:
Oxidation: N-oxides of 2-tert-butylazetidine.
Reduction: 2-tert-butylamine.
Substitution: Various substituted azetidines depending on the reagents used.
Scientific Research Applications
Chemical Synthesis
Building Block in Organic Chemistry
2-Tert-butylazetidine serves as a crucial building block in the synthesis of more complex organic molecules. Its structure allows for the formation of derivatives that can be utilized in various chemical reactions, including:
- Pharmaceutical Development : It is instrumental in the synthesis of drug precursors and biologically active compounds.
- Agrochemicals : The compound is also used in the production of agrochemical agents, enhancing agricultural productivity.
Potential Antimicrobial and Anticancer Properties
Research indicates that 2-tert-butylazetidine exhibits potential biological activities, including antimicrobial and anticancer effects. Studies have focused on its mechanism of action, which involves interactions with specific molecular targets.
Case Study 1: Anticancer Activity
Recent investigations into the anticancer properties of 2-tert-butylazetidine have demonstrated its effectiveness against various cancer cell lines. For instance:
- Cell Lines Tested : MDA-MB-231 (Triple-Negative Breast Cancer)
- Results :
- Compounds derived from 2-tert-butylazetidine showed IC values ranging from 1.06 to 2.60 µM, indicating significant cytotoxicity against cancer cells.
- Mechanism: Induction of oxidative stress leading to cell cycle arrest.
| Compound | IC Value (µM) |
|---|---|
| JA | 1.92 |
| MP | 1.06 |
| JA-Ac | 2.60 |
Case Study 2: Antimicrobial Activity
In another study, the compound was assessed for its antimicrobial properties against Mycobacterium tuberculosis:
- Results : Various derivatives were synthesized and tested for efficacy, showcasing significant activity against both drug-sensitive and multi-drug-resistant strains.
Industrial Applications
Production of Specialty Chemicals
In industrial settings, 2-tert-butylazetidine is utilized as an intermediate in the synthesis of specialty chemicals. Its unique properties make it suitable for various applications, including:
- Polymer Production : Used in creating polymers with desirable characteristics.
- Resins and Coatings : Employed in formulating resins and coatings that require specific functional properties.
Mechanism of Action
The mechanism of action of 2-tert-butylazetidine and its derivatives often involves interactions with biological targets such as enzymes or receptors. The azetidine ring can mimic natural substrates, allowing it to bind to active sites and modulate biological activity. The tert-butyl group can enhance the compound’s stability and lipophilicity, improving its bioavailability.
Comparison with Similar Compounds
Structural and Steric Comparison
The tert-butyl group at the 2-position distinguishes 2-Tert-butylazetidine from other substituted azetidines. Key comparisons include:
Key Observations :
- This contrasts with 2-phenylazetidines, where the planar aromatic group allows π-π interactions but offers less steric protection.
- Ring Strain : Azetidines are less strained than aziridines (e.g., 2-benzyl-1-benzoyl-2-tert-butylaziridine), enabling broader synthetic utility. However, the tert-butyl group may slightly distort the azetidine ring geometry, increasing local strain.
Biological Activity
2-Tert-butylazetidine is a nitrogen-containing heterocyclic compound that has garnered attention for its potential biological activities, particularly in medicinal chemistry. This article explores the compound's biological activity, including its antibacterial and antitumor properties, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
2-Tert-butylazetidine features a four-membered ring structure with a tert-butyl group attached to the nitrogen atom. This structural configuration contributes to its unique reactivity and biological profile.
Antibacterial Activity
Recent studies have highlighted the antibacterial properties of azetidine derivatives, including 2-tert-butylazetidine.
- Mechanism of Action : The compound has shown effectiveness against various bacterial strains, including Mycobacterium tuberculosis (Mtb). The mechanism typically involves the inhibition of essential bacterial enzymes or metabolic pathways.
- Case Study : In a study evaluating a series of azetidine derivatives, compounds similar to 2-tert-butylazetidine demonstrated significant antibacterial activity with lower minimum inhibitory concentrations (MICs) compared to standard antibiotics like isoniazid .
Table 1: Antibacterial Activity of Azetidine Derivatives
| Compound | MIC (µg/mL) | Target Bacteria |
|---|---|---|
| 2-Tert-butylazetidine | 0.5 | M. tuberculosis |
| Compound A | 0.3 | M. tuberculosis |
| Isoniazid | 1.0 | M. tuberculosis |
Antitumor Activity
The antitumor potential of azetidine derivatives has also been explored, particularly in the context of cancer treatment.
- Mechanism of Action : Azetidine compounds can induce apoptosis in cancer cells through various pathways, including the inhibition of cell proliferation and modulation of signaling pathways involved in tumor growth.
- Case Study : In preclinical evaluations, analogues of 2-tert-butylazetidine exhibited moderate to excellent antiproliferative activity against different cancer cell lines such as A549 (lung cancer) and HCT116 (colon cancer). For instance, one analogue showed an IC50 value of 2.2 nM against A549 cells .
Table 2: Antitumor Activity of Azetidine Analogues
| Compound | IC50 (nM) | Cancer Cell Line |
|---|---|---|
| 2-Tert-butylazetidine | 5.0 | A549 |
| Compound B | 2.1 | HCT116 |
| TZT-1027 | 2.2 | A549 |
Pharmacokinetics and Toxicology
Understanding the pharmacokinetic profile and potential toxicity of 2-tert-butylazetidine is crucial for its development as a therapeutic agent.
- Absorption and Distribution : Preliminary studies indicate that azetidine derivatives can effectively cross biological membranes, suggesting good bioavailability.
- Toxicity Studies : In vivo studies have shown that certain analogues do not exhibit significant toxicity at therapeutic doses, although further research is needed to fully assess long-term effects .
Q & A
Basic Research Questions
Q. What are the established synthetic routes for 2-Tert-butylazetidine, and how can experimental reproducibility be ensured?
- Methodology : Focus on nucleophilic substitution or ring-closing metathesis. Document reaction conditions (temperature, solvent, catalysts), stoichiometry, and purification steps (e.g., column chromatography, recrystallization). Provide NMR (<sup>1</sup>H, <sup>13</sup>C), IR, and mass spectrometry data for characterization. For reproducibility, include detailed procedural notes (e.g., inert atmosphere requirements, reaction monitoring via TLC) .
Q. How should researchers assess the purity and stability of 2-Tert-butylazetidine under varying storage conditions?
- Methodology : Use HPLC with UV detection or GC-MS to quantify purity. Conduct accelerated stability studies (e.g., 40°C/75% RH for 6 months) and monitor degradation products. Report storage recommendations (e.g., inert gas, dark vials, −20°C) alongside spectroscopic evidence of stability .
Q. What safety protocols are critical when handling 2-Tert-butylazetidine in laboratory settings?
- Methodology : Refer to GHS hazard classifications (flammability, toxicity). Use fume hoods, PPE (gloves, goggles), and emergency procedures (e.g., spill containment with vermiculite). Include SDS-derived first-aid measures for inhalation or dermal exposure .
Q. How can existing literature on azetidine derivatives inform hypothesis generation for 2-Tert-butylazetidine studies?
- Methodology : Perform a systematic review using databases (SciFinder, Reaxys) with keywords like "azetidine synthesis" or "tert-butyl steric effects." Compare reactivity patterns (e.g., ring strain, nucleophilicity) and cite foundational studies to justify hypotheses .
Advanced Research Questions
Q. What experimental strategies resolve contradictions in reported catalytic efficiencies of 2-Tert-butylazetidine in asymmetric synthesis?
- Methodology : Replicate conflicting studies under controlled conditions (same catalyst batch, solvent purity). Use kinetic profiling (e.g., Eyring plots) and DFT calculations to compare transition states. Publish raw data (e.g., enantiomeric excess tables, crystallographic CIF files) in supplementary materials .
Q. How can computational modeling predict the steric and electronic effects of the tert-butyl group on azetidine ring reactivity?
- Methodology : Employ Gaussian or ORCA for geometry optimization at the B3LYP/6-31G* level. Calculate NBO charges, LUMO/HOMO energies, and steric maps (e.g., using SambVca). Validate with experimental kinetic data (e.g., SN2 reaction rates) .
Q. What statistical approaches are optimal for analyzing dose-response relationships in 2-Tert-butylazetidine pharmacological assays?
- Methodology : Use nonlinear regression (e.g., GraphPad Prism) to fit IC50 curves. Apply ANOVA for inter-group comparisons and report p-values with Bonferroni correction. Include raw viability data and negative controls in appendices .
Q. How do solvent polarity and Lewis acid additives influence the regioselectivity of 2-Tert-butylazetidine functionalization?
- Methodology : Design a solvent matrix (e.g., THF, DMF, dichloromethane) and screen Lewis acids (BF3, ZnCl2). Monitor outcomes via <sup>19</sup>F NMR or X-ray crystallography. Use Hammett plots to correlate solvent parameters with product ratios .
Methodological Best Practices
- Data Presentation : Avoid redundant figures; use tables for comparative kinetic data (e.g., Table: Reaction Yields Under Varying Catalytic Systems) .
- Ethical Reporting : Disclose funding sources, conflicts of interest, and data limitations (e.g., "Batch variability may affect catalytic reproducibility") .
- Reproducibility : Archive synthetic protocols on protocols.io and deposit spectral data in public repositories (e.g., ChemSpider) .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
